Cas no 1207004-63-4 (N-(3,5-dimethoxyphenyl)-N-methyl-2-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide)

• Product Name: N-(3,5-dimethoxyphenyl)-N-methyl-2-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• CAS No: 1207004-63-4
• MF: C₂₀H₁₈N₄O₅S₂
• MW: 458.510721683502
• CID: 5391411
• Update Time: 2025-05-25

N-(3,5-dimethoxyphenyl)-N-methyl-2-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Dimethoxyphenyl)-N-methyl-2-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]-3-thiophenesulfonamide
• N-(3,5-dimethoxyphenyl)-N-methyl-2-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

• Inchi： 1S/C20H18N4O5S2/c1-24(14-9-15(27-2)11-16(10-14)28-3)31(25,26)17-6-8-30-18(17)20-22-19(23-29-20)13-5-4-7-21-12-13/h4-12H,1-3H3
• InChI Key： DVDDDQPHFFZQLT-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=CN=C3)N=2)SC=CC=1S(N(C1=CC(OC)=CC(OC)=C1)C)(=O)=O

Computed Properties

• Exact Mass: 458.072
• Monoisotopic Mass: 458.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144A^2

Experimental Properties

• Density: 1.399±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 685.2±65.0 °C(Predicted)
• pka: 1.28±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3,5-dimethoxyphenyl)-N-methyl-2-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

Comprehensive Overview of N-(3,5-dimethoxyphenyl)-N-methyl-2-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide (CAS No. 1207004-63-4)

The compound N-(3,5-dimethoxyphenyl)-N-methyl-2-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide, identified by its CAS No. 1207004-63-4, is a sophisticated sulfonamide derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the 1,2,4-oxadiazole and thiophene moieties, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

One of the most intriguing aspects of this compound is its pyridin-3-yl group, which enhances its binding affinity to certain protein targets. This characteristic aligns with current trends in precision medicine, where molecules with high specificity are highly sought after. The dimethoxyphenyl segment further contributes to its pharmacological profile, potentially improving its bioavailability and metabolic stability. These attributes make N-(3,5-dimethoxyphenyl)-N-methyl-2-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide a subject of ongoing research in academic and industrial laboratories.

In the context of modern drug development, the demand for novel sulfonamide-based compounds has surged, driven by their versatility and efficacy. The 1,2,4-oxadiazole ring, a key component of this molecule, is known for its role in enhancing drug-like properties, such as solubility and membrane permeability. This has led to increased interest in CAS No. 1207004-63-4 as a potential scaffold for designing next-generation therapeutics. Its application in targeting specific enzymes or receptors is a hot topic in scientific discussions, particularly in forums focused on structure-activity relationships (SAR).

Another area where this compound shines is in its potential for central nervous system (CNS) research. The presence of the thiophene and pyridine rings suggests possible interactions with neurotransmitter systems, making it a candidate for studies related to neurological disorders. This aligns with the growing public interest in mental health and neurodegenerative diseases, which are frequently searched topics in scientific databases and AI-driven platforms. The compound's methylsulfonamide group further adds to its appeal, as sulfonamides are known for their diverse biological activities.

From a synthetic chemistry perspective, the preparation of N-(3,5-dimethoxyphenyl)-N-methyl-2-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide involves multi-step reactions that highlight the importance of heterocyclic chemistry. Researchers often explore its synthesis routes to optimize yields and purity, which are critical for downstream applications. The compound's CAS No. 1207004-63-4 serves as a unique identifier in chemical databases, facilitating its retrieval and study by scientists worldwide.

As the scientific community continues to explore the potential of sulfonamide derivatives, this compound stands out due to its balanced physicochemical properties. Its logP and polar surface area values suggest favorable drug-likeness, a key consideration in modern pharmacology. Additionally, its stability under various conditions makes it a reliable candidate for further development. These factors contribute to its prominence in literature and patent filings, reflecting its commercial and academic value.

In conclusion, N-(3,5-dimethoxyphenyl)-N-methyl-2-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide (CAS No. 1207004-63-4) represents a fascinating intersection of chemistry and biology. Its structural complexity and potential applications make it a compelling subject for ongoing research. Whether in drug discovery, SAR studies, or CNS research, this compound continues to inspire innovation and scientific inquiry.